6-(benzyloxy)-N-(4-methyl-1,2,5-oxadiazol-3-yl)pyrimidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(benzyloxy)-N-(4-methyl-1,2,5-oxadiazol-3-yl)pyrimidine-4-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a pyrimidine derivative that has a benzyl ether group and an oxadiazole ring attached to it. The compound has shown promising results in various scientific studies, and
Scientific Research Applications
Antimicrobial Activity
Research has shown that derivatives of pyrimidine compounds, including those structurally related to 6-(benzyloxy)-N-(4-methyl-1,2,5-oxadiazol-3-yl)pyrimidine-4-carboxamide, exhibit notable antimicrobial activity. For instance, a study by Kolisnyk et al. (2015) synthesized novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides and found them to have significant activity against strains of Proteus vulgaris and Pseudomonas aeruginosa, outperforming reference drugs like streptomycin and metronidazole against Bacillus subtilis and Candida albicans (Kolisnyk et al., 2015).
Anti-inflammatory and Analgesic Properties
Another study explored the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating that these compounds, which are structurally related to the pyrimidine derivative , had potent anti-inflammatory and analgesic activities. They were found to inhibit cyclooxygenase-1/2 (COX-1/2) selectively and effectively, indicating their potential as anti-inflammatory agents (Abu‐Hashem et al., 2020).
Anticancer and Anti-5-lipoxygenase Activity
Research into pyrazolopyrimidines derivatives, closely related to the pyrimidine structure of interest, has revealed anticancer and anti-5-lipoxygenase activities. A particular study synthesized a series of novel compounds and found them to exhibit significant cytotoxic effects against HCT-116 and MCF-7 cancer cell lines, as well as inhibitory effects on 5-lipoxygenase, highlighting their therapeutic potential in cancer treatment (Rahmouni et al., 2016).
Antidiabetic Activity
The synthesis of N-substituted-6-methyl-4-{4-[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]methoxyphenyl}-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides and their evaluation for antidiabetic activity through the α-amylase inhibition assay is another area of interest. This research indicates the potential of pyrimidine derivatives in managing diabetes by inhibiting enzymes that play a key role in carbohydrate digestion (Lalpara et al., 2021).
properties
IUPAC Name |
N-(4-methyl-1,2,5-oxadiazol-3-yl)-6-phenylmethoxypyrimidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5O3/c1-10-14(20-23-19-10)18-15(21)12-7-13(17-9-16-12)22-8-11-5-3-2-4-6-11/h2-7,9H,8H2,1H3,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHFZPCQQVPWNGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NON=C1NC(=O)C2=CC(=NC=N2)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.